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Compound of Interest

Compound Name: Hydnocarpic acid

Cat. No.: B107828

Essential Safety and Handling Guide for
Hydnocarpic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal
of Hydnocarpic acid in a laboratory setting. As a dedicated partner in your research, we
prioritize your safety by providing this information, which extends beyond standard product data
to ensure operational excellence and risk mitigation.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for pure Hydnocarpic acid is not
readily available. The following guidance is based on the safety profile of Chaulmoogra oil,
which contains hydnocarpic acid, and general best practices for handling fatty acids and
research chemicals.[1] It is imperative to conduct a site-specific and activity-specific risk
assessment before commencing any work.

Immediate Safety Information

Hydnocarpic acid is a principal component of Chaulmoogra oil.[1] While the oil itself is not
classified as hazardous, pure fatty acids can present risks that require careful management.[1]
Based on available data for similar compounds, potential hazards may include skin and eye
irritation.
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First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek medical attention.

o Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water. If irritation persists, seek medical advice.[2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

symptoms such as coughing or shortness of breath occur, consult a physician.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and give one to two glasses of

water to drink. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of Hydnocarpic

acid.

Property Value Source

CAS Number 459-67-6 [11[3][4]

Molecular Formula C16H2802 [11[3]

Molecular Weight 252.39 g/mol [11[3]
Colorless, glistening leaflets or

Appearance [1]
pearly plates

Melting Point 59-60 °C [11[4115]

Boiling Point 187-189 °C @ 1 Torr [4]
Soluble in chloroform;

Solubility sparingly soluble in usual [1]
organic solvents.

pKa 4.78 £ 0.10 (Predicted) [51[6]
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Operational Plan: Handling and Storage

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a
safe laboratory environment.

1. Engineering Controls:

o Work in a well-ventilated area.[1] For procedures that may generate dust or aerosols, use a
certified chemical fume hood.

2. Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical safety goggles.[6] If there is a significant risk of
splashing, a face shield should be worn in addition to goggles.[6][7]

» Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile or neoprene).[8][9] Gloves
must be inspected before use and disposed of properly after handling the material.[3]

» Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk
of exposure, consider a chemical-resistant apron or suit.[1][6]

» Footwear: Closed-toe shoes are mandatory in the laboratory.[10]

3. Handling Procedures:

¢ Avoid direct contact with skin and eyes.

e Avoid inhalation of dust or aerosols.

o Use dedicated equipment (spatulas, glassware) and decontaminate after use.
e When not in use, keep containers tightly closed.

4. Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[1]
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e Ensure containers are clearly labeled with the chemical name and any relevant hazard
information.

Disposal Plan
All chemical waste must be managed in accordance with local, state, and federal regulations.
1. Waste Collection:

» Collect waste Hydnocarpic acid and any contaminated materials (e.g., gloves, paper
towels) in a designated, clearly labeled, and sealed waste container.

e Do not mix with other waste streams unless compatibility has been confirmed.
2. Disposal Route:
o Dispose of contents and container to an approved waste disposal plant.[2][3][11]

» Contact your institution's Environmental Health & Safety (EHS) office for specific guidance
on chemical waste disposal procedures.

e Do not dispose of down the drain.

Workflow for Safe Handling of Hydnocarpic Acid
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Caption: Logical workflow for the safe handling and disposal of Hydnocarpic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hydnocarpic Acid [drugfuture.com]

2. Buy Online CAS Number 459-67-6 - TRC - Hydnocarpic Acid | LGC Standards
[lgcstandards.com]

. Hydnocarpic acid - Wikipedia [en.wikipedia.org]

. commonchemistry.cas.org [commonchemistry.cas.org]

. hydnocarpic acid CAS#: 459-67-6 [m.chemicalbook.com]

. Cas 459-67-6,hydnocarpic acid | lookchem [lookchem.com]
. merckindex.rsc.org [merckindex.rsc.org]

. LIPID MAPS [lipidmaps.org]

°
(] [00] ~ » (621 iy w

. hydnocarpic acid | 459-67-6 [chemicalbook.com]
e 10. researchgate.net [researchgate.net]
e 11. Chaulmoogric acid - Wikipedia [en.wikipedia.org]

» To cite this document: BenchChem. [Personal protective equipment for handling
Hydnocarpic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107828#personal-protective-equipment-for-handling-
hydnocarpic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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